Gallium;magnesium

• Molecular Formula: GaMg
• Molecular Weight: 94.03 g/mol
• InChI: InChI=1S/Ga.Mg
• InChIKey: FWLGASJILZBATH-UHFFFAOYSA-N

Mg–Ga Intermetallic Alloys: Evidence Guide

The gallium–magnesium binary system forms a family of intermetallic compounds (Mg5Ga2, Mg2Ga, MgGa, MgGa2, Mg2Ga5) whose phase constitution, mechanical response, electrochemical behavior, and hydrogen sorption properties are exquisitely sensitive to stoichiometry and processing history . Unlike dilute solid-solution Mg alloys, Ga addition creates a hard, stiff intermetallic network that simultaneously elevates Young's modulus, suppresses corrosion rate, and enables unique solid–liquid phase transformations exploited in self-healing battery anodes . This guide provides head-to-head quantitative evidence to support compound selection over closely related Mg alloys, pure Mg, or alternative Ga-bearing intermetallics.

Phase Selection

Choose Mg₅Ga₂ for maximum stiffness, MgGa for fastest degradation control, or Mg₂Ga₅ for battery self-healing anodes.

Stoichiometry-driven property tuning

Processing Compatibility

Supports induction melting, rolling, and heat treatment to tailor intermetallic dispersion and mechanical response.

Reported for ML4 and binary Mg–Ga compositions

Workflow Integration

Use for hydrogen storage kinetics, battery anode cycling, or biodegradable implant corrosion studies.

Research models only; not for clinical use

• [1] Okamoto, H. (2013). Ga-Mg (Gallium-Magnesium). Journal of Phase Equilibria and Diffusion, 34, 148. https://doi.org/10.1007/s11669-012-0183-8 View Source
• [2] Wang, L., Welborn, S. S., Kumar, H., et al. (2019). High‐Rate and Long Cycle‐Life Alloy‐Type Magnesium‐Ion Battery Anode Enabled Through (De)magnesiation‐Induced Near‐Room‐Temperature Solid–Liquid Phase Transformation. Advanced Energy Materials, 9(45), 1902086. https://doi.org/10.1002/aenm.201902086 View Source

Why Mg–Ga Intermetallics Are Irreplaceable

In-class substitution fails because gallium content and the resulting intermetallic phase identity dictate property extremes that are absent in conventional Mg–Al, Mg–Zn, or Mg–Ca alloys. For example, Mg5Ga2 provides the highest elastic stiffness among all GaxMgy phases, while MgGa exhibits the fastest corrosion and hydrogen-evolution rate in aluminum matrices . Even small variations in Ga mass fraction (0.375 vs. 0.750 wt%) produce statistically significant differences in tensile strength, elongation, and hemolysis percentage . Therefore, selecting a specific Mg–Ga stoichiometry is not a bulk-metallurgy decision but a function-driven precision procurement task.

• Ga content defines property extremes

  Conventional Mg–Al, Mg–Zn, or Mg–Ca alloys cannot replicate the intermetallic network that delivers >70 GPa stiffness or controlled corrosion.

• Small Ga mass fraction shifts hemocompatibility

  Mg‑0.375Ga and Mg‑0.750Ga show statistically different tensile, elongation, and hemolysis profiles; substitution without phase verification may invalidate endpoint interpretation.

• Intermetallic identity cannot be guessed from bulk composition

  Phases like Mg₅Ga₂ vs MgGa produce opposite corrosion/H₂ evolution behavior; selecting by Ga wt% alone ignores phase constitution risk.

• [1] Li, X., et al. (2022). Effect of Mg–Ga alloy intermetallic compounds on the properties of soluble aluminum alloy. Intermetallics, 144, 107501. https://doi.org/10.1016/j.intermet.2022.107501 View Source
• [2] Hernández-Cortés, A. A., Escobedo-Bocardo, J. C., Cortés-Hernández, D. A., Vazquez-Montiel, R. H., Peralta-Montes, J. S., & Almanza-Robles, J. M. (2022). Microstructure, corrosion rate, and mechanical properties of unidirectionally and cross‐rolled Mg‐0.375Ga and Mg‐0.750Ga alloys. Journal of Biomedical Materials Research Part B: Applied Biomaterials, 110(3), 646–659. https://doi.org/10.1002/jbm.b.34943 View Source

Quantitative Differentiation Evidence

Young's Modulus Enhancement by Ga Alloying

When magnesium alloy ML4 is alloyed with gallium, the intermetallic phase Mg5Ga2 precipitates, raising Young's modulus from the baseline 42 GPa (Ga-free ML4 alloy) to 73–110 GPa, while microhardness increases from 1.2 GPa to 2.0–4.5 GPa . This represents a 74–162% increase in stiffness directly attributable to Ga addition, measured by microindentation on experimental ingots.

Stiffness Gain

Head-to-head

Young's modulus +74% to +162% (42 GPa → 73–110 GPa)
Microhardness +67% to +275%

Supports stiffness-driven phase selection for load-bearing research components.

Microindentation on Ga-alloyed ML4; Mg₅Ga₂ precipitate confirmed.

Evidence Dimension	Microindentation Young's modulus and microhardness
Target Compound Data	Mg5Ga2-containing ML4: E = 73–110 GPa; H = 2.0–4.5 GPa
Comparator Or Baseline	Ga-free ML4 base alloy: E = 42 GPa; H = 1.2 GPa
Quantified Difference	ΔE = +31 to +68 GPa (+74% to +162%); ΔH = +0.8 to +3.3 GPa (+67% to +275%)
Conditions	Induction-remelted Mg alloy ML4, Ga added to form Mg5Ga2; microindentation at room temperature

Why This Matters

This stiffness gain is critical for structural components requiring improved load-bearing capacity without a density penalty, enabling direct substitution of heavier metals.

• [1] Khokhlov, M. A., Khokhlova, Yu. A., Sinyuk, V. S., & Nikitenko, Yu. A. (2017). Hardening of magnesium alloy ML4 in alloying with gallium. Electrometallurgy Today (Sovremennaya Elektrometallurgiya), 2017(1), 35–38. View Source

Hemocompatibility Improvement of Mg–Ga Alloys

After hot rolling and heat treatment, cross-rolled Mg‑0.750Ga alloy exhibits hemolysis percentages of 7.1–9.3%, significantly lower than pure magnesium (>22.7%) and as‑cast Mg‑Ga alloys (>24.2%) . Concomitantly, its corrosion rate in simulated body fluid drops below 1 mm yr⁻¹, a critical threshold for temporary implant applications.

Hemocompatibility

Head-to-head

Cross-rolled Mg‑0.750Ga: hemolysis 7.1–9.3% vs. pure Mg >22.7%
Corrosion rate <1 mm yr⁻¹

Supports biocompatibility endpoint testing in simulated body fluid research.

SBF weight-loss method; not a clinical safety claim.

Evidence Dimension	Hemolysis percentage and corrosion rate in simulated body fluid
Target Compound Data	Mg‑0.750Ga (cross‑rolled): hemolysis 7.1–9.3%; corrosion rate <1 mm yr⁻¹
Comparator Or Baseline	Pure Mg: hemolysis >22.7%; as‑cast Mg‑Ga alloys: hemolysis >24.2%
Quantified Difference	Hemolysis reduction of ≥13.6 percentage points (≥60% relative reduction); corrosion rate below 1 mm yr⁻¹ threshold
Conditions	Simulated body fluid (SBF), weight‑loss method; hemolysis by direct blood contact; hot‑rolled at 400 °C, 50% thickness reduction

Why This Matters

Hemolysis below 5% is required for non‑hemolytic classification; Mg‑0.750Ga approaches this limit while maintaining mechanical integrity, making it a strong candidate for biodegradable osteosynthesis devices.

• [1] Hernández-Cortés, A. A., Escobedo-Bocardo, J. C., Cortés-Hernández, D. A., Vazquez-Montiel, R. H., Peralta-Montes, J. S., & Almanza-Robles, J. M. (2022). Microstructure, corrosion rate, and mechanical properties of unidirectionally and cross‑rolled Mg‑0.375Ga and Mg‑0.750Ga alloys. Journal of Biomedical Materials Research Part B: Applied Biomaterials, 110(3), 646–659. https://doi.org/10.1002/jbm.b.34943 View Source

Hydrogen Desorption Kinetics Enhancement

Mg–50 wt% Ga binary alloy exhibits a dehydrogenation activation energy (Eₐ) of 116 kJ mol⁻¹, which is 47 kJ mol⁻¹ lower than that of pure MgH₂ (163 kJ mol⁻¹) . The reduction scales systematically with Ga content across the series Mg–5, 10, 25, 50 wt% Ga, and all Ga‑containing alloys desorb hydrogen faster than pure magnesium.

H₂ Desorption

Head-to-head

Activation energy 116 kJ mol⁻¹ (47 kJ mol⁻¹ below pure MgH₂)

Reported faster low-temperature hydrogen release kinetics.

Mg–50 wt% Ga; Sieverts-type measurement.

Evidence Dimension	Dehydrogenation activation energy (Eₐ)
Target Compound Data	Mg–50 wt% Ga: Eₐ = 116 kJ mol⁻¹
Comparator Or Baseline	Pure MgH₂: Eₐ = 163 kJ mol⁻¹
Quantified Difference	ΔEₐ = –47 kJ mol⁻¹ (29% reduction)
Conditions	Sieverts-type apparatus; Mg–x wt% Ga (x=5,10,25,50) prepared by induction melting; hydrogenation forms Mg₂Ga + MgH₂

Why This Matters

A 47 kJ mol⁻¹ reduction dramatically improves hydrogen release kinetics at lower temperatures, addressing the critical bottleneck that has hindered practical adoption of Mg‑based solid‑state hydrogen storage.

• [1] Microstructure and hydrogen storage properties of magnesium–gallium binary alloys. (2024). Journal of Physics and Chemistry of Solids, 190, 112028. https://doi.org/10.1016/j.jpcs.2024.112028 View Source

Mg₂Ga₅ Anode Cycle Life

The Mg₂Ga₅ alloy-type anode, operating via near‑room‑temperature solid ↔ liquid phase transformation between Ga (liquid) and Mg₂Ga₅ (solid), delivers 1000 charge/discharge cycles at a rate of 3 C (922.5 mA g⁻¹) . This cycle life far exceeds that of conventional solid Mg‑alloy anodes, which typically degrade within tens of cycles due to cracking and pulverization.

Anode Cycle Life

Class-level

Mg₂Ga₅: 1000 cycles at 3 C vs. typical solid Mg-alloy anodes tens of cycles

Indicates significant cycling stability advantage in Mg-ion battery research.

Solid↔liquid self-healing mechanism; class-level inference from single study.

Evidence Dimension	Galvanostatic cycle life at high rate
Target Compound Data	Mg₂Ga₅ anode: 1000 cycles at 3 C (922.5 mA g⁻¹)
Comparator Or Baseline	Typical solid Mg‑alloy anodes (e.g., Mg₃Bi₂, Mg₂Sn): <100 cycles under comparable conditions (class‑level baseline)
Quantified Difference	≥10× longer cycle life at 3 C
Conditions	Mg-ion cell with Mg(TFSI)₂/DME electrolyte; liquid Ga embedded in carbon‑binder matrix; room temperature

Why This Matters

Cycle life is the primary barrier to commercialization of magnesium‑ion batteries. A 10× improvement at high rate directly enables large‑scale stationary storage applications that demand long‑term reliability.

• [1] Wang, L., Welborn, S. S., Kumar, H., et al. (2019). High‐Rate and Long Cycle‐Life Alloy‐Type Magnesium‐Ion Battery Anode Enabled Through (De)magnesiation‐Induced Near‑Room‑Temperature Solid–Liquid Phase Transformation. Advanced Energy Materials, 9(45), 1902086. https://doi.org/10.1002/aenm.201902086 View Source

Elastic Moduli Ranking of Mg–Ga Phases

First‑principles calculations across six GaxMgy intermetallic phases (Ga₂Mg₅, GaMg₂, GaMg, O‑Ga₂Mg, H‑Ga₂Mg, Ga₅Mg₂) reveal that Ga₅Mg₂ (equivalent to Mg₅Ga₂) possesses the largest bulk modulus, shear modulus, and Young's modulus, with a low B/G ratio indicating high stiffness and resistance to plastic deformation . In contrast, GaMg has the lowest formation enthalpy (−0.162 eV/atom) and is the most thermodynamically stable, while H‑Ga₂Mg is harder by Poisson's ratio criterion.

Elastic Moduli Rank

Reported

Mg₅Ga₂

Other GaxMgy

Highest bulk, shear, Young's modulus among six calculated phases.

DFT-based ranking supports Mg₅Ga₂ for stiffness-critical research models.

First-principles at 0 GPa; GaMg ranks #1 in thermodynamic stability.

Evidence Dimension	Elastic moduli (bulk, shear, Young's) among GaxMgy phases
Target Compound Data	Mg₅Ga₂: highest bulk, shear, Young's modulus among six calculated phases
Comparator Or Baseline	Other GaxMgy phases (Ga₂Mg₅, GaMg₂, GaMg, O‑Ga₂Mg, H‑Ga₂Mg): lower moduli
Quantified Difference	Mg₅Ga₂ ranks #1 in stiffness; GaMg ranks #1 in thermodynamic stability; H‑Ga₂Mg ranks #1 in hardness (Poisson’s ratio)
Conditions	First‑principles DFT calculations at 0 GPa; elastic constants derived via stress–strain method

Why This Matters

When stiffness is the primary design criterion, Mg₅Ga₂ is the unambiguous choice among Mg–Ga intermetallics, enabling informed phase selection rather than trial‑and‑error alloy screening.

• [1] Liu, L., Lian, L., & Yu, J. (2019). Stability, Mechanical Properties and Anisotropic Elastic Properties of GaxMgy Compounds. Materials Science. https://searchworks.stanford.edu/view/13277476 View Source

Phase-Dependent Stiffness and Corrosion Control

In soluble aluminum alloys containing Mg–Ga intermetallics, Mg₅Ga₂ displays the highest stiffness and greatest resistance to plastic deformation, directly enhancing alloy strength, whereas MgGa promotes the fastest corrosion rate and the highest hydrogen production rate . This functional dichotomy, revealed by first‑principles calculations and ionization‑degree analysis, allows deliberate tailoring of dissolution kinetics and mechanical integrity for oil‑field soluble tools or biomedical implants.

Stiffness vs Corrosion

Head-to-head

Mg₅Ga₂: highest stiffness, best plastic-deformation resistance
MgGa: fastest corrosion and H₂ production

Enables simultaneous stiffness-degradation tuning through phase identity.

DFT + ionization degree analysis; soluble Al alloy context.

Evidence Dimension	Mechanical stiffness and plastic deformation resistance vs. corrosion/hydrogen evolution rate
Target Compound Data	Mg₅Ga₂: highest stiffness best plastic-deformation resistance; MgGa: fastest corrosion, fastest H₂ production
Comparator Or Baseline	Mg₂Ga, MgGa₂, MgGa: intermediate or opposite behavior
Quantified Difference	Qualitative rank‑order difference confirmed by electronic‑structure and ionization‑degree calculations
Conditions	First‑principles DFT; four Mg–Ga phases (Mg₂Ga, MgGa, Mg₅Ga₂, MgGa₂) embedded in Al matrix

Why This Matters

This evidence transforms Mg–Ga intermetallic selection from a single‑property optimization into a multi‑functional engineering decision, where stiffness and controlled degradation can be simultaneously tuned by phase identity.

• [1] Li, X., et al. (2022). Effect of Mg–Ga alloy intermetallic compounds on the properties of soluble aluminum alloy. Intermetallics, 144, 107501. https://doi.org/10.1016/j.intermet.2022.107501 View Source

High-Confidence Application Scenarios

Lightweight Structural Components

Where a 74–162% increase in Young's modulus over the base Mg alloy ML4 is required without transitioning to aluminum or steel, Ga‑modified magnesium alloys containing Mg₅Ga₂ offer a direct stiffness upgrade. This is particularly relevant for aerospace brackets, engine cradles, and robotic arms where mass reduction is critical .

Biodegradable Osteosynthesis Implants

For temporary bone‑fixation devices, the cross‑rolled Mg‑0.750Ga alloy combines a sub‑1 mm yr⁻¹ corrosion rate in simulated body fluid with hemolysis values of 7.1–9.3%, substantially lower than pure Mg (>22.7%). This performance profile supports procurement for pre‑clinical implant prototyping and regulatory biocompatibility testing .

Lower-Temperature Hydrogen Storage

Mg–50 wt% Ga alloy, with a dehydrogenation activation energy of 116 kJ mol⁻¹ (47 kJ mol⁻¹ below pure MgH₂), enables hydrogen release at significantly reduced temperatures or faster rates at a given temperature. This directly addresses the thermal management challenge in stationary hydrogen storage tanks for fuel‑cell backup power or renewable energy buffering .

Grid-Scale Mg-Ion Battery Anodes

The Mg₂Ga₅ alloy‑type anode, leveraging solid‑liquid self‑healing, demonstrates 1000 cycles at 3 C—a >10× cycle‑life advantage over conventional Mg‑alloy anodes. This makes it a prime candidate for large‑format Mg‑ion cells targeting grid energy storage, where decade‑scale lifetime and infrequent replacement are mandatory .

Application

Selection Property

Validation Focus

Lightweight Structural Research

Mg₅Ga₂-containing alloy with >70 GPa modulus

Microindentation stiffness and load-bearing model validation

Biodegradable Implant Prototyping

Cross-rolled Mg‑0.750Ga with sub‑1 mm/yr corrosion rate

Hemocompatibility and corrosion endpoint testing in SBF

Hydrogen Storage Kinetics

Mg–50 wt% Ga; activation energy 116 kJ mol⁻¹

Dehydrogenation rate and cycling stability characterization

Mg-Ion Battery Anodes

Mg₂Ga₅ solid–liquid self-healing electrode

Long-term galvanostatic cycling at high C-rates

• [1] Khokhlov, M. A., et al. (2017). Hardening of magnesium alloy ML4 in alloying with gallium. Electrometallurgy Today, 2017(1), 35–38. View Source
• [2] Hernández-Cortés, A. A., et al. (2022). Microstructure, corrosion rate, and mechanical properties of unidirectionally and cross‑rolled Mg‑0.375Ga and Mg‑0.750Ga alloys. J Biomed Mater Res B, 110(3), 646–659. View Source
• [3] Microstructure and hydrogen storage properties of magnesium–gallium binary alloys. (2024). J Phys Chem Solids, 190, 112028. View Source
• [4] Wang, L., et al. (2019). High‑Rate and Long Cycle‑Life Alloy‑Type Magnesium‑Ion Battery Anode… Adv Energy Mater, 9(45), 1902086. View Source